Cas no 172319-76-5 (2-Bromo-3,5-dimethylthiophene)
2-Bromo-3,5-dimethylthiophene is a brominated thiophene derivative featuring methyl substituents at the 3- and 5-positions. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The presence of bromine at the 2-position enhances its reactivity in cross-coupling reactions, such as Suzuki or Stille couplings, enabling efficient construction of complex heterocyclic systems. The methyl groups contribute to steric and electronic modulation, improving selectivity in subsequent transformations. Its stability and well-defined reactivity profile make it a valuable reagent for researchers in medicinal chemistry and materials science. The compound is typically handled under inert conditions to preserve its integrity.
2-Bromo-3,5-dimethylthiophene structure
Product Name:2-Bromo-3,5-dimethylthiophene
CAS No:172319-76-5
MF:C6H7BrS
MW:191.088779687881
CID:1016477
PubChem ID:15306146
Update Time:2025-06-06
2-Bromo-3,5-dimethylthiophene Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-3,5-dimethylthiophene
- Thiophene, 2-bromo-3,5-dimethyl-
- AKOS017516082
- SCHEMBL2183304
- GS-0683
- 172319-76-5
- DB-093653
- MFCD17012744
- GEO-00434
- DTXSID00571205
- AT16349
- CS-0308172
- EN300-110415
- Z1255397918
- 2-Bromo-3,5-dimethylthiophene, contains sodium bicarbonate as stabilizer, 96%
- DTXCID50521977
-
- MDL: MFCD17012744
- Inchi: 1S/C6H7BrS/c1-4-3-5(2)8-6(4)7/h3H,1-2H3
- InChI Key: RKANUDQVJZLGOO-UHFFFAOYSA-N
- SMILES: BrC1=C(C)C=C(C)S1
Computed Properties
- Exact Mass: 189.94518g/mol
- Monoisotopic Mass: 189.94518g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 84.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- Density: 1.475 g/mL at 25 °C
- Boiling Point: 198.3±35.0 ºC (760 Torr),
- Flash Point: Fahrenheit: 186.8 ° f < br / > Celsius: 86 ° C < br / >
- Refractive Index: n20/D 1.561
- Solubility: Very slightly soluble (0.21 g/l) (25 º C),
2-Bromo-3,5-dimethylthiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 738298-1G |
2-Bromo-3,5-dimethylthiophene |
172319-76-5 | 96% | 1g |
¥438.75 | 2023-11-25 | |
| TRC | B283625-1g |
2-Bromo-3,5-dimethylthiophene |
172319-76-5 | 1g |
$ 190.00 | 2022-06-07 | ||
| TRC | B283625-2.5g |
2-Bromo-3,5-dimethylthiophene |
172319-76-5 | 2.5g |
$ 285.00 | 2022-06-07 | ||
| TRC | B283625-5g |
2-Bromo-3,5-dimethylthiophene |
172319-76-5 | 5g |
$ 620.00 | 2022-06-07 | ||
| Enamine | EN300-110415-0.05g |
2-bromo-3,5-dimethylthiophene |
172319-76-5 | 95% | 0.05g |
$19.0 | 2023-10-27 | |
| Enamine | EN300-110415-0.1g |
2-bromo-3,5-dimethylthiophene |
172319-76-5 | 95% | 0.1g |
$19.0 | 2023-10-27 | |
| Enamine | EN300-110415-0.25g |
2-bromo-3,5-dimethylthiophene |
172319-76-5 | 95% | 0.25g |
$19.0 | 2023-10-27 | |
| Enamine | EN300-110415-0.5g |
2-bromo-3,5-dimethylthiophene |
172319-76-5 | 95% | 0.5g |
$29.0 | 2023-10-27 | |
| Enamine | EN300-110415-1.0g |
2-bromo-3,5-dimethylthiophene |
172319-76-5 | 95% | 1g |
$45.0 | 2023-05-03 | |
| Enamine | EN300-110415-2.5g |
2-bromo-3,5-dimethylthiophene |
172319-76-5 | 95% | 2.5g |
$80.0 | 2023-10-27 |
2-Bromo-3,5-dimethylthiophene Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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